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Compound of Interest

Compound Name: Afub7aica

Cat. No.: B10821342

Get Quote

Executive Summary & Chemical Identity
Afub7aica (also known as A-FUB7AICA or Adamantyl-FUB7AICA) represents a significant

evolution in the structural diversity of synthetic cannabinoid receptor agonists (SCRAs). It is

characterized by the replacement of the traditional indole or indazole core with a 7-azaindole

(1H-pyrrolo[2,3-b]pyridine) scaffold.

This modification is not merely cosmetic; the introduction of a nitrogen atom at the 7-position

alters the electronic landscape, hydrogen bond donor/acceptor profiles, and metabolic stability

of the ligand compared to its predecessors like FUB-AKB48 (indazole core) or AB-FUBINACA

(indazole core).

Chemical Data
Systematic Name: N-((3s,5s,7s)-adamantan-1-yl)-1-(4-fluorobenzyl)-1H-pyrrolo[2,3-

b]pyridine-3-carboxamide

Formula: C₂₅H₂₆FN₃O[1][2][3][4][5]

Molecular Weight: 403.5 g/mol [1][2][4]
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Core Scaffold: 7-Azaindole (Pyrrolo[2,3-b]pyridine)[6][7]

Key Substituents:

Tail (N1): 4-Fluorobenzyl group (FUB).[4]

Linker: Carboxamide.

Head: Adamantyl moiety (Lipophilic cage).

Core Structural Analysis: The 7-Azaindole Shift
The transition to the 7-azaindole core serves two primary functions in medicinal chemistry:

bioisosteric replacement to modulate physicochemical properties and intellectual

property/regulatory evasion.

Electronic & Steric Properties
The 7-azaindole ring system differs from the indole ring by the presence of a pyridine-like

nitrogen at position 7.

Basicity & H-Bonding: The N7 nitrogen possesses a lone pair that can act as a hydrogen

bond acceptor (HBA), unlike the C7-H of indole. This can create additional binding

interactions within the CB1 receptor active site or alter water solubility.

Acidity of N1-H: The electron-withdrawing nature of the pyridine ring increases the acidity of

the pyrrole N1 proton (pKa ~13.2 for indole vs. ~12.3 for 7-azaindole). This facilitates

deprotonation during the synthesis (alkylation) steps.

Lipophilicity (LogP): The additional nitrogen lowers the logP slightly compared to the pure

indole analog, potentially improving aqueous solubility without compromising blood-brain

barrier (BBB) penetration.

Bioisosteric Comparison
The following diagram illustrates the structural relationship between Afub7aica and its

Indazole/Indole analogs.
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Figure 1: Structural evolution and physicochemical impact of the 7-azaindole core in synthetic

cannabinoids.

Synthetic Methodology
The synthesis of Afub7aica requires specific handling due to the reduced reactivity of the

azaindole ring toward electrophilic aromatic substitution compared to indole. The standard

Vilsmeier-Haack formylation often used for indoles is less efficient.

Optimized Synthetic Pathway
The most robust route involves acylation of the 7-azaindole followed by amide coupling and

alkylation.

Acylation (C3 Functionalization): 7-Azaindole is reacted with trifluoroacetic anhydride (TFAA)

to form the 3-trifluoroacetyl derivative. This activates the C3 position.

Hydrolysis: Basic hydrolysis converts the trifluoroacetyl group to the carboxylic acid (1H-

pyrrolo[2,3-b]pyridine-3-carboxylic acid).

Amide Coupling: The carboxylic acid is coupled with 1-adamantylamine using EDC/HOBt or

HATU to form the core amide.
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N1-Alkylation: The amide intermediate is alkylated with 4-fluorobenzyl bromide (or chloride)

using a strong base (NaH or K₂CO₃) in DMF.

Protocol: N1-Alkylation of the 7-Azaindole Core
Note: This protocol assumes the precursor N-(adamantan-1-yl)-1H-pyrrolo[2,3-b]pyridine-3-

carboxamide is already synthesized.

Reagents:

Precursor Amide (1.0 eq)

4-Fluorobenzyl bromide (1.1 eq)

Cesium Carbonate (Cs₂CO₃) (2.0 eq) or Sodium Hydride (NaH) (1.2 eq)

Solvent: Anhydrous DMF or Acetonitrile

Step-by-Step Workflow:

Dissolution: Dissolve 1.0 mmol of the 7-azaindole carboxamide precursor in 5 mL anhydrous

DMF under nitrogen atmosphere.

Deprotonation: Add Cs₂CO₃ (2.0 mmol). Stir at room temperature for 30 minutes. The

solution may darken, indicating anion formation at N1.

Mechanism: The N7 nitrogen withdraws electron density, making the N1 proton more

acidic than in indole, facilitating mild base deprotonation.

Addition: Dropwise add 4-fluorobenzyl bromide (1.1 mmol).

Reaction: Stir at 60°C for 2-4 hours. Monitor via TLC (Hexane:EtOAc 1:1) or LC-MS.[8]

Quench: Pour mixture into ice-cold water (20 mL). The product should precipitate.

Purification: Filter the solid, wash with water, and recrystallize from Ethanol/Water or purify

via flash column chromatography.
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Figure 2: Synthetic pathway for the construction of the Afub7aica scaffold.

Pharmacological & Metabolic Profile[9]
Receptor Binding (SAR)
The 7-azaindole core maintains the necessary geometry for CB1 receptor activation but

introduces distinct interactions:
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Binding Affinity: Studies on analogous 7-azaindole cannabinoids (e.g., 5F-AB-P7AICA)

suggest they act as potent full agonists. However, the N7 nitrogen can create steric or

electrostatic repulsion in certain binding pockets if not accommodated, potentially slightly

reducing affinity compared to the indole parent in some scaffolds, though often retaining high

potency (nM range).

Adamantyl Group: The bulky adamantyl group fits into the lipophilic pocket of the CB1

receptor, a critical feature for high-potency agonists (similar to AKB48).

Metabolic Stability
The 7-azaindole core is generally more resistant to oxidative metabolism than the indole core.

Core Stability: The electron-deficient pyridine ring is less prone to hydroxylation compared to

the benzene ring of the indole.

Primary Metabolic Sites:

Oxidative Defluorination: The 4-fluorobenzyl tail is a primary target. Enzymes (CYP450s)

attack the benzyl carbon or the phenyl ring, leading to defluorination and subsequent

carboxylation.

Adamantyl Hydroxylation: The adamantane cage is susceptible to hydroxylation at tertiary

carbons.

Amide Hydrolysis: Cleavage of the amide bond yields the 7-azaindole-3-carboxylic acid

and adamantylamine.

Data Table: Predicted Metabolic Markers
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Metabolic
Transformation

Target Moiety
Resulting
Metabolite

Analytical
Relevance

Amide Hydrolysis Linker
1-(4-fluorobenzyl)-7-

azaindole-3-COOH
Major Urinary Marker

Monohydroxylation Adamantyl Cage Hydroxy-Afub7aica Active Metabolite

Oxidative

Defluorination
Tail Group

1-(4-carboxybenzyl)

derivative
Phase I Marker

N-Dealkylation Tail Group

N-Adamantyl-7-

azaindole-3-

carboxamide

Minor Marker

Analytical Characterization
For verification of the core structure in forensic or research settings, the following spectral

characteristics are diagnostic.

Mass Spectrometry (GC-MS / LC-MS)
Molecular Ion: [M+H]⁺ = 404.2 (LC-MS).

Fragment Ions (EI-MS):

m/z 135: Adamantyl cation (Characteristic of adamantyl-amides).

m/z 109: 4-Fluorobenzyl cation (Tropylium ion analog).

m/z 253: Core fragment (1-(4-fluorobenzyl)-7-azaindole-3-acyl ion).

m/z 144: 7-Azaindole-3-carbonyl ion (Specific to the core).

NMR Spectroscopy (¹H-NMR in DMSO-d₆)
C2-H (Azaindole): Singlet/Doublet around 8.2 - 8.5 ppm. This is deshielded compared to

indole C2-H due to the adjacent pyridine nitrogen.

Pyridine Ring Protons:
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C4-H: Doublet of doublets (~8.3 ppm).

C5-H: Multiplet (~7.2 ppm).

C6-H: Doublet (~8.4 ppm). Note: The C6 proton is highly deshielded by the ring nitrogen.

Adamantyl Protons: Multiplets in the 1.6 - 2.2 ppm range (15 protons).

Benzylic CH₂: Singlet around 5.5 ppm.

References
Hess, C., et al. (2020). Detection and phase I metabolism of the 7-azaindole-derived

synthetic cannabinoid 5F-AB-P7AICA including a preliminary pharmacokinetic evaluation.

Drug Testing and Analysis. Retrieved from [Link]

Immadi, S. S., et al. (2018).[9] Exploring 6-Azaindole and 7-Azaindole Rings for Developing

Cannabinoid Receptor 1 Allosteric Modulators. Cannabis and Cannabinoid Research.[2][7][9]

[10][11] Retrieved from [Link]

Wagmann, L., et al. (2020). Comparison of in vitro and in vivo models for the elucidation of

metabolic patterns of 7-azaindole-derived synthetic cannabinoids exemplified using cumyl-

5F-P7AICA. Drug Testing and Analysis. Retrieved from [Link]

European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2021). New

Psychoactive Substances: Global Early Warning System. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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